N-(1,3-dioxoisoindolin-4-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(1,3-dioxoisoindol-4-yl)-2-(4-ethylsulfonylphenyl)acetamide
• InChI: InChI=1S/C18H16N2O5S/c1-2-26(24,25)12-8-6-11(7-9-12)10-15(21)19-14-5-3-4-13-16(14)18(23)20-17(13)22/h3-9H,2,10H2,1H3,(H,19,21)(H,20,22,23)
• InChI Key: QZDMHWCQYRGAIK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=CC=CC3=C2C(=O)NC3=O
• Molecular Formula: C18H16N2O5S
• Molecular Weight: 372.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the reaction of phthalic anhydride with 4-aminobenzoic acid in the presence of triethylamine under reflux condition. The obtained acidic derivative is then used for the preparation of the final compounds via an amidation reaction through a carbodiimide coupling reaction.

Mechanism of Action

The compound has been evaluated for its anti-acetylcholinesterase activity. In Alzheimer’s disease, a progressive reduction in cholinergic neurons in some areas of the brain is related to the deficits in memory and cognitive function. This compound has shown inhibitory potency against acetylcholinesterase, which could potentially make it useful in the treatment of Alzheimer’s disease.

Future Directions

The compound’s potential as an anti-Alzheimer agent suggests a promising future direction. Its inhibitory potency against acetylcholinesterase could be further explored for potential therapeutic applications.